Cas no 1794-75-8 (1-Dodecanaminium,N-(2-ethoxy-2-oxoethyl)-N,N-dimethyl-, bromide (1:1))

1-Dodecanaminium,N-(2-ethoxy-2-oxoethyl)-N,N-dimethyl-, bromide (1:1) structure
1794-75-8 structure
Product Name:1-Dodecanaminium,N-(2-ethoxy-2-oxoethyl)-N,N-dimethyl-, bromide (1:1)
CAS No:1794-75-8
MF:C18H38BrNO2
MW:380.403825283051
CID:155092
PubChem ID:71516
Update Time:2025-04-19

1-Dodecanaminium,N-(2-ethoxy-2-oxoethyl)-N,N-dimethyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Dodecanaminium,N-(2-ethoxy-2-oxoethyl)-N,N-dimethyl-, bromide (1:1)
    • dodecyl(2-ethoxy-2-oxoethyl)dimethylammonium bromide
    • dodecyl-(2-ethoxy-2-oxoethyl)-dimethylazanium,bromide
    • EINECS 217-263-4
    • Laurcetium bromide
    • UNII-G1TGH6857X
    • G1TGH6857X
    • 1-DODECANAMINIUM, N-(2-ETHOXY-2-OXOETHYL)-N,N-DIMETHYL-, BROMIDE (1:1)
    • (Carboxymethyl)dodecyldimethylammonium bromide, ethyl ester
    • Laurcetium bromide [INN]
    • Q27278620
    • NS00048506
    • CHEMBL2107187
    • SCHEMBL22830343
    • dodecyl-(2-ethoxy-2-oxoethyl)-dimethylazanium;bromide
    • N-(2-ethoxy-2-oxoethyl)-N,N-dimethyldodecan-1-aminium bromide
    • DTXSID90939214
    • 1794-75-8
    • Inchi: 1S/C18H38NO2.BrH/c1-5-7-8-9-10-11-12-13-14-15-16-19(3,4)17-18(20)21-6-2;/h5-17H2,1-4H3;1H/q+1;/p-1
    • InChI Key: WRIKFQHHOLTACB-UHFFFAOYSA-M
    • SMILES: [Br-].O(CC)C(C[N+](C)(C)CCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 379.20900
  • Monoisotopic Mass: 379.208592
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 15
  • Complexity: 252
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 26.30000
  • LogP: 1.55080

1-Dodecanaminium,N-(2-ethoxy-2-oxoethyl)-N,N-dimethyl-, bromide (1:1) Related Literature

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